Cas no 100960-11-0 (2-Methyl-5-nitrophenylboronic acid)

• Product name: 2-Methyl-5-nitrophenylboronic acid
• CAS No: 100960-11-0
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD00757435
• CID: 135671
• PubChem ID: 2773513

2-Methyl-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitrophenylboronic acid
• (2-Methyl-5-Nitrophenyl)Boronic Acid
• 2-Methyl-5-nitrobenzeneboronic acid
• 5-Nitro-2-methyl-phenylboronic acid
• Boronic acid,B-(2-methyl-5-nitrophenyl)-
• RARECHEM AH PB 0106
• 5-Nitro-2-methylphenylboronic acid
• 3-Borono-4-methylnitrobenzene, 2-Borono-4-nitrotoluene
• Boronic acid, B-(2-methyl-5-nitrophenyl)-
• 2-methyl-5-nitrophenyl-boronic acid
• 2,3-BIS(3-CHLOROPHENYL)-5-PHENYLTETRAZOLIUMCHLORIDE
• BS-19073
• D71349
• A19518
• MFCD00757435
• AMY29822
• DTXSID80378512
• FT-0612984
• EN300-316495
• 2-Methyl-5-nitrophenylboronicacid
• SY007278
• SCHEMBL3089043
• 100960-11-0
• HRJFQIRIDFXMNX-UHFFFAOYSA-N
• AKOS006229216
• AB07036
• CS-W017176
• J-510009
• 2-Methyl-5-nitrobenzeneboronicacid96%
• 2-Methyl-5-nitrobenzeneboronic acid 96%
• DB-005501

• MDL： MFCD00757435
• Inchi： 1S/C7H8BNO4/c1-5-2-3-6(9(12)13)4-7(5)8(10)11/h2-4,10-11H,1H3
• InChI Key： HRJFQIRIDFXMNX-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 181.05500
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Melting Point: 56-60°C
• PSA: 86.28000
• LogP: 0.10620

2-Methyl-5-nitrophenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

2-Methyl-5-nitrophenylboronic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes